Cas no 733029-72-6 ([2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate)

• Product Name: [2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate
• CAS No: 733029-72-6
• MF: C₁₆H₁₂ClNO₅
• MW: 333.723183631897
• CID: 6174538
• PubChem ID: 2435626
• Update Time: 2025-06-15

[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID601324249
• SR-01000042568
• EN300-26602060
• Z18369894
• MLS001033379
• AKOS033613091
• 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate
• SMR000363864
• [2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate
• HMS2670E08
• SR-01000042568-1
• CHEMBL1503111
• 733029-72-6
• [2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate

• Inchi： 1S/C16H12ClNO5/c17-15-4-2-11(8-18-15)16(20)23-9-12(19)10-1-3-13-14(7-10)22-6-5-21-13/h1-4,7-8H,5-6,9H2
• InChI Key： RUPHVWDWYDRLIA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC(C1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 333.0404002g/mol
• Monoisotopic Mass: 333.0404002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.7Ų

Additional information on [2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate

Comprehensive Overview of [2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate (CAS No. 733029-72-6)

The compound [2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate (CAS No. 733029-72-6) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a dihydrobenzodioxin moiety linked to a 6-chloropyridine-3-carboxylate ester, making it a subject of interest in pharmaceutical and agrochemical research. This compound's molecular architecture suggests potential applications in drug discovery, particularly in targeting enzymes or receptors where its hybrid structure could exhibit synergistic effects.

Recent trends in organic synthesis and medicinal chemistry have spurred interest in compounds like CAS 733029-72-6, as researchers explore novel scaffolds for bioactive molecules. The integration of a chloropyridine group with a benzodioxin backbone aligns with current efforts to develop multifunctional intermediates for kinase inhibitors or antimicrobial agents. Its ester linkage further enhances its utility as a prodrug candidate, a topic frequently searched in AI-driven drug design platforms.

From a synthetic chemistry perspective, the compound’s CAS registry number (733029-72-6) serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on heterocyclic compounds often prioritize such derivatives due to their structural diversity and pharmacophore compatibility. Analytical techniques like HPLC and NMR are typically employed to validate its purity, a common query among quality control professionals in the chemical industry.

Environmental and green chemistry considerations also play a role in discussions about 733029-72-6. With growing emphasis on sustainable synthesis, this compound’s potential for biodegradability or low toxicity is often explored. Such attributes align with ESG (Environmental, Social, and Governance) metrics, a trending topic in chemical manufacturing sectors. Researchers may investigate its metabolic pathways or ecotoxicological profiles to address regulatory requirements.

In the context of intellectual property, patents referencing [2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate often highlight its utility in crop protection formulations or central nervous system (CNS) therapeutics. These applications resonate with frequent searches on patent databases and innovation-driven platforms. Its chloropyridine segment, in particular, is a hotspot for structure-activity relationship (SAR) studies.

For laboratory safety and handling, standard protocols for organic esters apply to this compound. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) such as gloves and goggles is recommended—a precautionary measure often queried in chemical safety forums. Storage conditions typically involve anhydrous environments to preserve its stability.

The commercial availability of CAS 733029-72-6 through specialty chemical suppliers caters to demand from contract research organizations (CROs) and academic institutions. Pricing and batch scalability are common concerns, reflecting broader market trends in custom synthesis services. Suppliers often provide COA (Certificate of Analysis) documentation, a key search term for procurement specialists.

In summary, [2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate represents a versatile chemical entity with cross-disciplinary relevance. Its molecular design bridges gaps between agrochemicals and pharmaceuticals, while its synthetic accessibility ensures continued interest in both industrial and academic settings. Future research may uncover novel applications in precision medicine or material science, further solidifying its role in modern chemistry.